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Compound of Interest

Compound Name: 1-Hydroxy-2-butanone

Cat. No.: B1215904 Get Quote

Application Notes and Protocols for 1-Hydroxy-
2-butanone
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1-
Hydroxy-2-butanone as a versatile reagent in drug discovery, biochemical assays, and flavor

chemistry.

Introduction
1-Hydroxy-2-butanone (CAS 5077-67-8), also known as 2-oxobutanol, is a primary alpha-

hydroxy ketone.[1] It is a naturally occurring compound found in sources such as bamboo juice

and tomato leaves and is recognized for its sweet, butterscotch, and coffee-like aroma. This

reagent serves as a key intermediate in the synthesis of the anti-tuberculosis drug ethambutol

and finds applications in high-throughput screening assays and the development of flavor and

fragrance profiles.[2][3]
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Property Value Reference

Molecular Formula C4H8O2

Molecular Weight 88.11 g/mol

Boiling Point
152.00 to 154.00 °C @ 760.00

mm Hg

Flash Point 60.00 °C [4]

Solubility
Soluble in alcohol, diethyl

ether, and water.
[5][6]

Safety

Flammable liquid and vapor.

Causes skin and serious eye

irritation.

[1]

Application 1: Intermediate in the Synthesis of (S,S)-
Ethambutol
1-Hydroxy-2-butanone is a crucial precursor for the synthesis of (S,S)-ethambutol, a first-line

medication for the treatment of tuberculosis. The synthesis involves a key stereoselective

reductive amination step to produce the chiral intermediate (S)-2-amino-1-butanol, which is

then coupled to form ethambutol.

Logical Workflow for Ethambutol Synthesis

1-Hydroxy-2-butanone (S)-2-Amino-1-butanol

 Reductive Amination
(Amine Dehydrogenase) (S,S)-Ethambutol

 Coupling
(1,2-Dichloroethane)

1-Hydroxy-2-butanone

Fluorescent Dihydroquinazoline

PMA Probe

Fluorescence Detection

 Ex: 380 nm
Em: 520 nm

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.thegoodscentscompany.com/data/rw1027461.html
https://flavscents.com/library/material/34528cf452f/a
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9717356.htm
https://www.acgpubs.org/doc/201808082107442-OC-1309-323.pdf
https://www.benchchem.com/product/b1215904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Hydroxy-2-butanone

Sweet Coffee Butterscotch Toasted Grain

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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